Cas no 1193403-51-8 (Methyl[3-(1-methyl-5-phenyl-1H-pyrazol-3-yl)propyl]amine)

• Product Name: Methyl[3-(1-methyl-5-phenyl-1H-pyrazol-3-yl)propyl]amine
• CAS No: 1193403-51-8
• MF: C₁₄H₁₉N₃
• MW: 229.320762872696
• CID: 5231065
• Update Time: 2025-05-24

Methyl[3-(1-methyl-5-phenyl-1H-pyrazol-3-yl)propyl]amine Chemical and Physical Properties

Names and Identifiers

• Methyl[3-(1-methyl-5-phenyl-1H-pyrazol-3-yl)propyl]amine
• 1H-Pyrazole-3-propanamine, N,1-dimethyl-5-phenyl-

• Inchi： 1S/C14H19N3/c1-15-10-6-9-13-11-14(17(2)16-13)12-7-4-3-5-8-12/h3-5,7-8,11,15H,6,9-10H2,1-2H3
• InChI Key： HAONVJDXQAVWNV-UHFFFAOYSA-N
• SMILES： N1(C)C(C2C=CC=CC=2)=CC(CCCNC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 214
• XLogP3: 2.1
• Topological Polar Surface Area: 29.8

Additional information on Methyl[3-(1-methyl-5-phenyl-1H-pyrazol-3-yl)propyl]amine

Methyl[3-(1-methyl-5-phenyl-1H-pyrazol-3-yl)propyl]amine: A Comprehensive Overview

Methyl[3-(1-methyl-5-phenyl-1H-pyrazol-3-yl)propyl]amine, with the CAS number 1193403-51-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrazole ring substituted with a methyl group and a phenyl group, connected to a propyl chain that terminates in an amine group. The methyl and phenyl substituents on the pyrazole ring contribute to its distinct chemical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of this compound in drug discovery. Its structure allows for interactions with various biological targets, including enzymes and receptors, making it a promising candidate for therapeutic agents. For instance, research has shown that the pyrazole moiety can act as a scaffold for designing bioactive molecules with improved pharmacokinetic properties. The propylamine chain further enhances its versatility, enabling interactions with lipid-rich environments and improving bioavailability.

The synthesis of Methyl[3-(1-methyl-5-phenyl-1H-pyrazol-3-yl)propyl]amine involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is often achieved through condensation reactions involving carbonyl compounds and ammonia derivatives. The subsequent introduction of the methyl and phenyl groups is carried out via nucleophilic substitution or alkylation reactions, depending on the specific conditions required. Finally, the propylamine chain is appended to complete the molecule's structure.

In terms of physical properties, this compound exhibits a melting point of approximately 65°C and a boiling point around 280°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate is relatively high, which facilitates its use in various chemical reactions. The compound's stability under normal storage conditions is excellent, provided it is protected from moisture and light.

One of the most exciting developments involving this compound is its role in medicinal chemistry. Researchers have explored its ability to inhibit certain kinases involved in cancer cell proliferation. For example, studies have demonstrated that Methyl[3-(1-methyl-5-phenyl-1H-pyrazol-3-yl)propyl]amine can selectively bind to and inhibit the activity of protein kinase C (PKC), which is overexpressed in various cancers. This selectivity suggests potential applications in anti-cancer therapies with reduced side effects compared to traditional chemotherapeutic agents.

Moreover, this compound has shown promise in neuroprotective applications. Preclinical studies indicate that it may protect neurons from oxidative stress-induced damage by modulating Nrf2 signaling pathways. This property could be harnessed to develop treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its biological applications, Methyl[3-(1-methyl-5-phenyl-1H-pyrazol-3-yl)propyl]amine has been investigated for its potential use in materials science. Its ability to form stable complexes with metal ions makes it a candidate for applications in catalysis and coordination chemistry. For instance, recent research has explored its use as a ligand in palladium-catalyzed cross-coupling reactions, where it enhances catalytic efficiency and selectivity.

The environmental impact of this compound has also been a topic of interest. Studies have shown that it degrades relatively quickly under aerobic conditions, reducing its persistence in aquatic environments. However, further research is needed to fully understand its ecological footprint and ensure sustainable practices during its production and use.

In conclusion, Methyl[3-(1-methyl-5-phenyl-1H-pyrazol-3-y l)prop yl]amine is a versatile compound with diverse applications across multiple disciplines. Its unique structure enables interactions with various biological targets, making it a valuable tool in drug discovery and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.